1-(o-Chlorophenyl)-3-methyl-5-phenyl-1H-pyrazolo[4,3-e][1,2,4]triazine

• Molecular Formula: C17H12ClN5
• Molecular Weight: 321.8 g/mol
• IUPAC Name: 1-(2-chlorophenyl)-3-methyl-5-phenylpyrazolo[4,3-e][1,2,4]triazine
• InChI: InChI=1S/C17H12ClN5/c1-11-15-17(23(22-11)14-10-6-5-9-13(14)18)21-20-16(19-15)12-7-3-2-4-8-12/h2-10H,1H3
• InChI Key: UUFDFUDEICZIHT-UHFFFAOYSA-N
• SMILES: CC1=NN(C2=C1N=C(N=N2)C3=CC=CC=C3)C4=CC=CC=C4Cl

Description

1-(o-Chlorophenyl)-3-methyl-5-phenyl-1H-pyrazolo[4,3-e][1,2,4]triazine is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in the field of drug discovery. This compound belongs to the pyrazolotriazine family and has been shown to exhibit promising pharmacological properties.

Mechanism of Action

The mechanism of action of 1-(o-Chlorophenyl)-3-methyl-5-phenyl-1H-pyrazolo[4,3-e][1,2,4]triazine is not fully understood. However, it is believed to act by inhibiting the activity of various enzymes. For example, it has been shown to inhibit the activity of cyclin-dependent kinase 2, which is involved in cell cycle regulation. Additionally, this compound has been shown to inhibit the activity of phosphodiesterase, which is involved in the degradation of cyclic nucleotides.
Biochemical and Physiological Effects:
1-(o-Chlorophenyl)-3-methyl-5-phenyl-1H-pyrazolo[4,3-e][1,2,4]triazine has been shown to exhibit various biochemical and physiological effects. For example, it has been shown to induce apoptosis in cancer cells. Additionally, this compound has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. Furthermore, it has been shown to exhibit antiviral activity against various viruses such as hepatitis C virus and human immunodeficiency virus.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(o-Chlorophenyl)-3-methyl-5-phenyl-1H-pyrazolo[4,3-e][1,2,4]triazine in lab experiments is its potential for drug discovery. This compound has been shown to exhibit inhibitory activity against various enzymes, which makes it a potential candidate for the development of new drugs. Additionally, this compound has been shown to exhibit antitumor, antiviral, and anti-inflammatory activities, which makes it a potential candidate for the treatment of various diseases.
However, there are also limitations associated with the use of this compound in lab experiments. One of the limitations is its complex synthesis method, which requires expertise in organic chemistry. Additionally, the mechanism of action of this compound is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are several future directions for research on 1-(o-Chlorophenyl)-3-methyl-5-phenyl-1H-pyrazolo[4,3-e][1,2,4]triazine. One direction is to further study its inhibitory activity against various enzymes and identify potential targets for drug discovery. Additionally, further studies are needed to understand the mechanism of action of this compound and its effects on various cellular processes. Furthermore, future studies could focus on the development of new synthetic methods for this compound to make it more accessible for research purposes.

Synthesis Methods

The synthesis of 1-(o-Chlorophenyl)-3-methyl-5-phenyl-1H-pyrazolo[4,3-e][1,2,4]triazine involves a multi-step process that requires expertise in organic chemistry. The most commonly used method for synthesizing this compound involves the reaction of 3-methyl-1-phenyl-1H-pyrazol-5-amine with o-chlorobenzonitrile in the presence of a base such as potassium carbonate. The resulting intermediate is then subjected to cyclization in the presence of hydrazine hydrate to obtain the final product.

Scientific Research Applications

1-(o-Chlorophenyl)-3-methyl-5-phenyl-1H-pyrazolo[4,3-e][1,2,4]triazine has been extensively studied for its potential applications in drug discovery. It has been shown to exhibit inhibitory activity against various enzymes such as protein kinase, cyclin-dependent kinase, and phosphodiesterase. These enzymes are involved in various cellular processes and are considered important targets for drug discovery. Additionally, this compound has been shown to exhibit antitumor, antiviral, and anti-inflammatory activities.